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sulfonium Chloride

Cat. No.: B12299171

Get Quote

Executive Summary
Dimethylsulfoniopropionate (DMSP) is the primary organosulfur metabolite in marine

environments, serving as a critical osmolyte, antioxidant, and precursor to the climate-active

gas dimethyl sulfide (DMS).[1][2] Accurate quantification of DMSP in complex matrices

(seawater, coral mucus, phytoplankton lysates) is notoriously difficult due to matrix effects and

ion suppression in Mass Spectrometry.

Deuterated DMSP Hydrochloride (DMSP-d6·HCl) represents the gold-standard internal

standard for these analyses. By incorporating six deuterium atoms on the dimethylsulfonium

moiety, this isotopologue mimics the extraction recovery and ionization efficiency of native

DMSP while remaining spectrally distinct. This guide details its chemical structure, synthesis

logic, and a self-validating LC-MS/MS quantification protocol.

Chemical Constitution & Properties[3][4][5][6][7][8]
Structural Identity
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The molecule consists of a propionic acid backbone with a dimethylsulfonium group at the 3-

position. In the deuterated form, the six hydrogen atoms of the two methyl groups are replaced

by deuterium (

H). It is stabilized as a hydrochloride salt to prevent spontaneous hydrolysis and improve shelf-
life.

Chemical Name: (2-Carboxyethyl)dimethyl-d6-sulfonium chloride

Common Name: DMSP-d6 Hydrochloride

Molecular Formula:

(Salt form)

Molecular Weight: 176.67 g/mol (approx. based on isotope enrichment)

Exact Mass (Cation): 141.10 g/mol (vs. 135.07 for native DMSP)

Structural Visualization
The following diagram illustrates the molecular connectivity, highlighting the specific labeling

sites essential for mass spectral differentiation.
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Figure 1: Structural representation of DMSP-d6 cation with chloride counter-ion. Note the

hexadeuterated dimethyl groups.

Physicochemical Specifications
Property Specification Practical Implication

Appearance White crystalline solid
Hygroscopic; store in

desiccator at -20°C.

Solubility Water, Methanol, DMSO
Highly soluble in polar mobile

phases (HILIC compatible).[3]

Stability
pH < 4: StablepH > 9:

Unstable

Critical: Rapidly degrades to

Acrylic Acid and DMS-d6 in

alkaline conditions. Keep stock

solutions acidified (0.1% HCl).

Isotopic Purity 99 atom % D

Prevents "cross-talk" with

native DMSP signal in MS

analysis.

Synthesis & Production Logic
The synthesis of DMSP-d6 follows a biomimetic pathway but utilizes isotopically labeled

precursors. The choice of Acrylic Acid and Dimethyl Sulfide-d6 ensures high atom economy

and specific labeling.

Reaction:

This is a nucleophilic addition (Michael addition) of the sulfide to the

-carbon of the unsaturated acid, stabilized by the acid.
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Figure 2: Synthetic pathway for DMSP-d6 HCl. The reaction requires acidic environment to

stabilize the resulting sulfonium salt.

Analytical Protocol: Quantification via IDMS
Technique: Isotope Dilution Mass Spectrometry (IDMS) Rationale: DMSP is a zwitterion that

elutes poorly on C18 columns and suffers from significant matrix suppression in seawater.

DMSP-d6 co-elutes with the analyte, experiencing the exact same suppression, thus

mathematically correcting the final concentration.

Sample Preparation (Seawater/Culture)
Collection: Filter 10-50 mL sample through GF/F filter (0.7 µm).
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Quenching/Extraction: Immediately place filter in 1 mL Methanol/Water (1:1) containing 1%

Formic Acid.[4]

Why Acid? Prevents enzymatic cleavage by DMSP-lyase present in plankton.

Spiking: Add 10 µL of DMSP-d6 Internal Standard (10 µM stock) to the extraction vial before

vortexing.

Validation: Final concentration of IS should be within 10x of expected analyte

concentration.

Incubation: Vortex 1 min; incubate 1 hr at 4°C. Centrifuge (10,000 x g, 5 min).

Injection: Transfer supernatant to LC vial.

LC-MS/MS Conditions
Column: HILIC (Hydrophilic Interaction Liquid Chromatography) is mandatory for retention.

Recommended: Amide or Silica column (e.g., Waters BEH Amide).

Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[4]

MRM Transitions (Positive Mode ESI):

Analyte
Precursor Ion (

)

Product Ion (

)

Collision
Energy (eV)

Mechanism

DMSP (Native) 135.1 73.0 15 - 20

Loss of neutral

DMS (

)

DMSP-d6 (IS) 141.1 73.0 15 - 20

Loss of neutral

DMS-d6 (

)
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Note: Both transitions yield the same product ion (Acrylic acid cation/backbone), but the

precursors are separated by 6 Da. This confirms the backbone stability.

Data Processing
Calculate the Response Ratio (

):

Calculate Concentration (

):

Since DMSP and DMSP-d6 are chemically identical, the Response Factor is typically 1.0.

Troubleshooting & Quality Control
Common Interferences

Isobaric Compounds: Betaines (e.g., Glycine Betaine) have different masses but can cause

suppression. HILIC separates these well.

DMSP-Lyase Activity: If DMSP counts are low and DMS counts are high, the sample was not

acidified quickly enough. Ensure pH < 3 during extraction.

Stability Check
DMSP-d6 HCl is hygroscopic.

Visual Check: If the white needles turn into a sticky gel, the salt has absorbed moisture. Re-

verify concentration using NMR or prepare fresh stock.

Stock Storage: Dissolve in 0.1% HCl/Methanol. Stable for 6 months at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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